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A comprehensive guide for researchers, scientists, and drug development professionals
detailing the distinct thermodynamic behaviors of helium's two stable isotopes, supported by
experimental data and methodologies.

The two stable isotopes of helium, Helium-3 (3He) and Helium-4 (*He), exhibit remarkably
different thermodynamic properties, particularly at low temperatures. These differences are a
direct consequence of their distinct quantum mechanical nature. “He, with an even number of
nucleons, is a boson and obeys Bose-Einstein statistics, while 3He, with an odd number of
nucleons, is a fermion and adheres to Fermi-Dirac statistics. This fundamental distinction leads
to unigue macroscopic behaviors, most notably the phenomenon of superfluidity, which
manifests differently and at vastly different temperatures in the two isotopes. This guide
provides a comparative study of their key thermodynamic properties, supported by
experimental data and detailed methodologies for their measurement.

Comparative Thermodynamic Properties

The thermodynamic properties of 2He and “He diverge significantly, especially as temperatures
approach absolute zero. These differences are summarized in the table below.
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Property Helium-3 (*He) Helium-4 (“He)
Atomic Mass (amu) 3.016 4.003
Nuclear Spin 1/2 (Fermion) 0 (Boson)
Boiling Point (K) 3.19[1][2] 4.22[1][2]
Critical Temperature (K) 3.35[1][2] 5.20[2]
Critical Pressure (kPa) 116.4 227.5
Liquid Density at Boiling Point
59[2] 125([2][3]
(9/L)
Latent Heat of Vaporization
0.026[1][2] 0.0829[1][2]
(kJ/mol)
Superfluid Transition _
0.0025 (at 34 bar) 2.17 (Lambda Point)[4]

Temperature (K)

The Quantum Mechanical Divide: Fermions vs.
Bosons

The profound differences in the thermodynamic behavior of 3He and “He are rooted in their
quantum statistical properties.
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Helium-3 (Fermion)

3He Nucleus Obeys Fermi-Dirac Statistics Pairing at very low T ol [ (=l 1o —Condensation of pairs - Superfluidity
B el £ ) Pauli Exclusion Principle 00p irs (| 1] Below 0.0025 K

Half-Integer Spin (1/2)

Helium-4 (Boson)

A2 NS | Obeys Bose-Einstein Statistics, F:¥ S SSRGS H o) Macroscopic quantum state Superfluidity (He 11)
(2 protons, 2 neutrons) Below 2.17 K

Integer Spin (0)
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Experimental Setup Procedure

Cryostat with Liquid Helium Bath 1. Cool down cryostat and cell

krovides cooling

© oz?zgi% anEZE?JenggL e) 2. Condense helium isotope into cell

ransmits vapor pressure easures temperatureg
\/
(Pressmgrll\(/)kranaits:ement) Calibrated Thermometer 3. Stabilize temperature of the bath
\/

4. Measure pressure with manometer

'

5. Record corresponding temperature

'

6. Repeat for a range of temperatures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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